Cas no 651734-94-0 (2,3-Butanediol, 1-amino-, (2R,3R)-)

• Product Name: 2,3-Butanediol, 1-amino-, (2R,3R)-
• CAS No: 651734-94-0
• MF: C₄H₁₁NO₂
• MW: 105.135641336441
• CID: 403782
• PubChem ID: 55291132
• Update Time: 2025-04-19

2,3-Butanediol, 1-amino-, (2R,3R)- Chemical and Physical Properties

Names and Identifiers

• 2,3-Butanediol, 1-amino-, (2R,3R)-
• (2R,3R)-1-aminobutane-2,3-diol
• 651734-94-0
• BSLCSFCXSUCFQN-QWWZWVQMSA-N
• AKOS006365150
• SCHEMBL4395525
• (2R,3R)-1-amino-butane-2,3-diol
• DTXSID80717583

• Inchi： 1S/C4H11NO2/c1-3(6)4(7)2-5/h3-4,6-7H,2,5H2,1H3/t3-,4-/m1/s1
• InChI Key： BSLCSFCXSUCFQN-QWWZWVQMSA-N
• SMILES： O[C@H](CN)[C@@H](C)O

Computed Properties

• Exact Mass: 105.07903
• Monoisotopic Mass: 105.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 49
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• PSA: 66.48

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines